Cas no 1780819-47-7 (3-(3-bromo-1H-1,2,4-triazol-1-yl)propanoic acid)

3-(3-Bromo-1H-1,2,4-triazol-1-yl)propanoic acid is a brominated triazole derivative with a propanoic acid substituent, offering versatile reactivity for synthetic applications. The bromine atom at the 3-position of the triazole ring enhances its utility as an intermediate in cross-coupling reactions, such as Suzuki or Sonogashira couplings, enabling the introduction of functionalized triazole moieties into complex molecules. The carboxylic acid group provides a handle for further derivatization, facilitating conjugation or modification for tailored applications in medicinal chemistry or materials science. Its stable yet reactive structure makes it suitable for constructing heterocyclic frameworks, particularly in the development of pharmaceuticals, agrochemicals, or specialty polymers. The compound’s balanced reactivity and functional group compatibility underscore its value in organic synthesis.
3-(3-bromo-1H-1,2,4-triazol-1-yl)propanoic acid structure
1780819-47-7 structure
Product Name:3-(3-bromo-1H-1,2,4-triazol-1-yl)propanoic acid
CAS No:1780819-47-7
MF:C5H6BrN3O2
MW:220.024039745331
CID:5152401
Update Time:2026-03-03

3-(3-bromo-1H-1,2,4-triazol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(3-bromo-1H-1,2,4-triazol-1-yl)propanoic acid
    • 1H-1,2,4-Triazole-1-propanoic acid, 3-bromo-
    • Inchi: 1S/C5H6BrN3O2/c6-5-7-3-9(8-5)2-1-4(10)11/h3H,1-2H2,(H,10,11)
    • InChI Key: TXEJOIFLPSSUNA-UHFFFAOYSA-N
    • SMILES: N1(CCC(O)=O)C=NC(Br)=N1

3-(3-bromo-1H-1,2,4-triazol-1-yl)propanoic acid Pricemore >>

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Additional information on 3-(3-bromo-1H-1,2,4-triazol-1-yl)propanoic acid

3-(3-Bromo-1H-1,2,4-Triazol-1-Yl)Propanoic Acid: A Comprehensive Overview

3-(3-Bromo-1H-1,2,4-triazol-1-yl)propanoic acid, identified by the CAS number CAS No. 1780819-47-7, is a significant compound in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. Recent studies have highlighted its role in drug design, material synthesis, and as a precursor for advanced chemical intermediates.

The synthesis of 3-(3-bromo-1H-1,2,4-triazol-1-yl)propanoic acid involves a multi-step process that typically begins with the preparation of the triazole ring system. The triazole moiety is known for its stability and versatility, making it a valuable component in many chemical frameworks. Researchers have explored various methods to optimize the synthesis process, including microwave-assisted synthesis and catalytic techniques, to enhance yield and purity.

In terms of structural characterization, this compound exhibits a distinct molecular architecture with a propanoic acid group attached to a substituted triazole ring. The presence of the bromine atom at the 3-position of the triazole ring introduces unique electronic properties, which can influence its reactivity and compatibility in different chemical environments. Advanced spectroscopic techniques such as NMR and IR have been employed to confirm the molecular structure and functional groups.

The physical and chemical properties of CAS No. 1780819-47 are critical for understanding its behavior in various applications. For instance, its solubility in polar solvents and thermal stability make it suitable for use in high-performance materials. Recent studies have also investigated its ability to act as a building block for more complex molecules, particularly in the development of pharmaceutical agents with enhanced bioavailability.

One of the most promising areas of application for this compound is in drug design. The triazole group is known to exhibit bioisosteric properties, which can mimic the effects of other functional groups while offering improved pharmacokinetic profiles. Researchers have explored its potential as an anti-inflammatory agent and as a component in targeted drug delivery systems.

In addition to its pharmaceutical applications, 3-(3-bromo... has shown potential in material science. Its ability to form stable complexes with metal ions makes it a candidate for use in coordination polymers and metalloorganic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies.

The environmental impact of this compound is another area of interest for researchers. Studies have been conducted to assess its biodegradability and toxicity under various conditions. Understanding these factors is crucial for ensuring sustainable practices in its production and application.

In conclusion, CAS No... represents a versatile compound with diverse applications across multiple disciplines. Its unique structure and properties make it an invaluable tool for scientists working on innovative solutions in chemistry and materials science.

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